Cas no 33441-99-5 (2-BENZYLPHENOL ACETATE)
2-BENZYLPHENOL ACETATE structure
Product Name:2-BENZYLPHENOL ACETATE
CAS No:33441-99-5
MF:C15H14O2
MW:226.270464420319
CID:917972
PubChem ID:12295591
Update Time:2025-04-19
2-BENZYLPHENOL ACETATE Chemical and Physical Properties
Names and Identifiers
-
- 2-BENZYLPHENOL ACETATE
- (2-Benzyl-phenyl)-acetat
- 1-Acetoxy-2-anilino-aethan
- 1-acetoxy-2-anilino-ethane
- 2-(phenylamino)ethyl acetate
- 2-Acetoxy-1-benzyl-benzol
- 2-Acetoxy-diphenylmethan
- acetic acid-(2-benzyl-phenyl ester)
- Essigsaeure-(2-anilino-aethylester)
- Essigsaeure-(2-benzyl-phenylester)
- N-<2-Acetoxy-ethyl>-anilin
- Phenyl-(o-acetoxyphenyl)-methan
- SCHEMBL531084
- 33441-99-5
- 2acetoxyphenylbenzyl
- (2-benzylphenyl) acetate
- 2-benzylphenyl acetate
- 40232-99-3
- DTXSID50485484
-
- Inchi: 1S/C15H14O2/c1-12(16)17-15-10-6-5-9-14(15)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key: KQTWEZXWDSPUPD-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC=CC=1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 226.09900
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.20270
2-BENZYLPHENOL ACETATE Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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